4-Methyl-6-(pyrrolidin-1-YL)-2-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-YL}pyrimidine

• CAS No.: 946384-58-3
• Molecular Formula: C21H24F3N5O
• Molecular Weight: 419.4 g/mol
• IUPAC Name: [4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C21H24F3N5O/c1-15-14-18(27-8-2-3-9-27)26-20(25-15)29-12-10-28(11-13-29)19(30)16-4-6-17(7-5-16)21(22,23)24/h4-7,14H,2-3,8-13H2,1H3
• InChI Key: JMSXKTSPWREUQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(F)(F)F)N4CCCC4

Description

4-Methyl-6-(pyrrolidin-1-YL)-2-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-YL}pyrimidine: , is a chemical compound with a complex structure.

• It falls within the class of pyrimidine derivatives and has attracted attention due to its potential applications in various fields.

Preparation Methods

Synthetic Routes: PF-04447943 can be synthesized through several routes. One notable method involves the coupling of a pyrimidine core with a piperazine moiety.

Reaction Conditions: The specific reaction conditions may vary, but typically involve palladium-catalyzed cross-coupling reactions, such as Suzuki–Miyaura coupling.

Industrial Production: While I don’t have specific details on large-scale industrial production, research laboratories often prepare PF-04447943 using optimized synthetic routes.

Chemical Reactions Analysis

Reactivity: PF-04447943 can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Boron-based reagents (such as organotrifluoroborates) play a crucial role in its synthesis.

Major Products: The primary product of these reactions is PF-04447943 itself.

Scientific Research Applications

Chemistry: PF-04447943 serves as a valuable tool compound for studying biological processes related to its molecular targets.

Biology: It has been investigated for its effects on specific enzymes or receptors.

Medicine: PF-04447943 shows promise in treating cognitive disorders.

Mechanism of Action

• PF-04447943 is a selective inhibitor of phosphodiesterase 9A (PDE9A). By inhibiting PDE9A, it modulates cyclic guanosine monophosphate (cGMP) levels, which can impact neuronal function and cognition.

Comparison with Similar Compounds

Uniqueness: PF-04447943’s unique features lie in its specific structure, selectivity, and brain penetrance.

Similar Compounds: While I don’t have an exhaustive list, other pyrimidine-based compounds with different substituents may share some similarities.